Cas no 1086226-01-8 (N-(phenylimino)methanesulfonamide)

• Product Name: N-(phenylimino)methanesulfonamide
• CAS No: 1086226-01-8
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 5683724
• PubChem ID: 14398554
• Update Time: 2023-11-24

N-(phenylimino)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Diazene, 1-(methylsulfonyl)-2-phenyl-, (1E)-
• N-(phenylimino)methanesulfonamide
• AKOS006280808
• (E)-1-(Methanesulfonyl)-2-phenyldiazene
• Diazene, 1-(methylsulfonyl)-2-phenyl-
• 1086226-01-8
• DTXSID90559810
• N-phenyliminomethanesulfonamide
• 1-(Methylsulfonyl)-2-phenyldiazene
• 23265-32-9
• EN300-26192256

• MDL： MFCD09864971
• Inchi： 1S/C7H8N2O2S/c1-12(10,11)9-8-7-5-3-2-4-6-7/h2-6H,1H3/b9-8+
• InChI Key： NCRNGYZMGWHUHU-CMDGGOBGSA-N
• SMILES： S(C)(/N=N/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 295.0±23.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives